Tert-butyl 3-ethoxypropanoate
Description
Tert-butyl 3-ethoxypropanoate (TBEP) is an organic compound with the molecular formula C7H14O3. It is a colorless liquid with a sweet, fruity odor and is used in a variety of applications, including as a solvent, in the synthesis of pharmaceuticals, and in the production of flavors and fragrances. TBEP is also used as a reagent in organic synthesis.
Scientific Research Applications
Synthesis of Other Chemical Compounds
Tert-butyl 3-ethoxypropanoate can be used as a starting material in the synthesis of other chemical compounds. For example, it can be used in the synthesis of (S)-tert-butyl 3-hydroxybutyrate through asymmetric reduction .
Use in Stable Isotope Analysis
Tert-butyl 3-ethoxypropanoate can be used in stable isotope analysis to deduce anaerobic biodegradation of ethyl tert-butyl ether (ETBE) and tert-butyl alcohol (TBA) in groundwater .
3. Use as a Coupling Agent and Initiator Tert-butyl 3-ethoxypropanoate can be used in the synthesis of (3-(tert-butylperoxy)propyl)trimethoxysilane, a new silane coupling agent that can also act as an initiator .
Use in Gasoline Formulations
Ether oxygenates, such as Tert-butyl 3-ethoxypropanoate, are added to certain gasoline formulations to increase the octane number, thereby improving the efficiency of combustion and reducing emissions from vehicles .
properties
IUPAC Name |
tert-butyl 3-ethoxypropanoate |
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InChI |
InChI=1S/C9H18O3/c1-5-11-7-6-8(10)12-9(2,3)4/h5-7H2,1-4H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
NJXYCURSNHJZIE-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCOCCC(=O)OC(C)(C)C |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C9H18O3 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
174.24 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
Tert-butyl 3-ethoxypropanoate | |
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